Cas no 1248170-32-2 (3-(Propan-2-yl)-3-azabicyclo[3.3.1]nonane-9-sulfonyl chloride)

• Product Name: 3-(Propan-2-yl)-3-azabicyclo[3.3.1]nonane-9-sulfonyl chloride
• CAS No: 1248170-32-2
• MF: C₁₁H₂₀ClNO₂S
• MW: 265.800001144409
• CID: 5281815
• PubChem ID: 165716046
• Update Time: 2025-11-01

3-(Propan-2-yl)-3-azabicyclo[3.3.1]nonane-9-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yl)-3-azabicyclo[3.3.1]nonane-9-sulfonyl chloride
• EN300-681134
• 1248170-32-2
• 3-(Propan-2-yl)-3-azabicyclo[3.3.1]nonane-9-sulfonyl chloride

• Inchi： 1S/C11H20ClNO2S/c1-8(2)13-6-9-4-3-5-10(7-13)11(9)16(12,14)15/h8-11H,3-7H2,1-2H3
• InChI Key： QLCFBQYWWHYCNM-UHFFFAOYSA-N
• SMILES： ClS(C1C2CCCC1CN(C(C)C)C2)(=O)=O

Computed Properties

• Exact Mass: 265.0903277g/mol
• Monoisotopic Mass: 265.0903277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Additional information on 3-(Propan-2-yl)-3-azabicyclo[3.3.1]nonane-9-sulfonyl chloride

Introduction to 3-(Propan-2-yl)-3-azabicyclo[3.3.1]nonane-9-sulfonyl chloride (CAS No. 1248170-32-2)

3-(Propan-2-yl)-3-azabicyclo[3.3.1]nonane-9-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1248170-32-2, belongs to a class of molecules known for their structural complexity and potential biological activity. The presence of a sulfonyl chloride functional group and a bicyclic structure makes it a versatile intermediate in the synthesis of various pharmacologically relevant molecules.

The bicyclo[3.3.1]nonane scaffold is particularly interesting due to its rigid three-dimensional framework, which can influence the binding affinity and selectivity of the resulting drug candidates. This structural motif has been explored in numerous drug discovery programs due to its ability to mimic natural product scaffolds and provide unique spatial constraints for receptor interaction.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives as they have demonstrated efficacy across a wide range of therapeutic areas, including oncology, inflammation, and infectious diseases. The sulfonyl chloride functionality in 3-(Propan-2-yl)-3-azabicyclo[3.3.1]nonane-9-sulfonyl chloride serves as a crucial electrophile for further derivatization, allowing for the introduction of various nucleophilic groups to generate more complex structures.

One of the most compelling aspects of this compound is its potential application in the synthesis of enzyme inhibitors. The bicyclic core can be engineered to interact with specific pockets on target enzymes, while the sulfonyl group can serve as a key pharmacophore for binding. This has led to several studies investigating its utility in developing treatments for metabolic disorders and other enzyme-mediated diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have suggested that derivatives of 3-(Propan-2-yl)-3-azabicyclo[3.3.1]nonane-9-sulfonyl chloride could exhibit potent activity against targets such as kinases and proteases, which are critical in cancer biology and other pathological processes.

The synthesis of this compound involves multi-step organic transformations, including cyclization reactions and functional group interconversions. The use of advanced catalytic systems has improved the efficiency and yield of these processes, making it more feasible for large-scale production. Additionally, green chemistry principles have been incorporated into some synthetic routes to minimize waste and reduce environmental impact.

Another area where this compound has shown promise is in the development of chiral drugs. The stereochemistry of the bicyclic system can be precisely controlled during synthesis, allowing for the production of enantiomerically pure compounds that are essential for many therapeutic applications. Chiral sulfonyl derivatives have been reported to exhibit improved pharmacokinetic properties compared to their racemic counterparts.

Current research is also exploring the use of 3-(Propan-2-yl)-3-azabicyclo[3.3.1]nonane-9-sulfonyl chloride as a building block for peptidomimetics. By incorporating this scaffold into designed peptides, researchers aim to create molecules that mimic natural bioactive peptides while avoiding their limitations, such as poor oral bioavailability or susceptibility to enzymatic degradation.

The compound's versatility extends to its role in material science applications as well. The unique structural features of bicyclo[3.3.1]nonane derivatives have been investigated for their potential use in polymer chemistry and supramolecular assemblies. These materials could find applications in drug delivery systems, where precise control over molecular architecture is crucial for optimizing release profiles and targeting specificity.

In conclusion, 3-(Propan-2-yl)-3-azabicyclo[3.3.1]nonane-9-sulfonyl chloride (CAS No. 1248170-32-2) represents a valuable asset in modern chemical research and drug development. Its complex structure, coupled with its reactivity and functional diversity, makes it an ideal candidate for generating novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance in pharmaceutical chemistry is likely to grow even further.